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Compound of Interest

Compound Name: 3-Chloro-1-butyne

Cat. No.: B1584404

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety protocols and logistical information for the handling and

disposal of 3-Chloro-1-butyne (CAS: 21020-24-6). Adherence to these procedures is critical
for ensuring laboratory safety and minimizing risk. 3-Chloro-1-butyne is a highly flammable

liquid and vapor and is also a lachrymator (causes tearing).[1][2]

Essential Safety Information

Chemical Identification:

Name: 3-Chloro-1-butyne

Synonyms: 3-chlorobut-1-yne[3]

Molecular Formula: C4aHsCI[3]

Molecular Weight: 88.54 g/mol [1][3]

Hazard Summary:

e Physical Hazards: Highly flammable liquid and vapor (Category 2).[1][3][4] Vapors may form
explosive mixtures with air.

o Health Hazards: Lachrymator.[1][2] May be harmful if inhaled or comes into contact with skin.
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Quantitative Safety Data

Property Value Source
Boiling Point 68 °C [4]
Flash Point -12 °C [4]
Vapor Pressure 140 mmHg [1][2]
Specific Gravity 0.96 (20/20) [4]

Operational Plan: Handling and Storage
Personal Protective Equipment (PPE)

A comprehensive PPE strategy is crucial when working with 3-Chloro-1-butyne. The following
table summarizes the required PPE.
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PPE Category

Specification

Rationale

Eye and Face

Chemical safety goggles and a
face shield.[5]

Protects against splashes and
vapors that can cause severe

eye irritation.

Chemical-resistant gloves
(e.g., Butyl rubber, Viton®).

Prevents skin contact. Consult

Hand o glove manufacturer's

Double gloving is )

resistance data.

recommended.[5]

Flame-retardant lab coat and a

chemical-resistant apron. For ) ]

N o Protects against skin contact

Body larger quantities or significant

splash risk, a chemical-

resistant suit is advised.[5]

and in case of fire.

Respiratory

Work must be conducted in a
certified chemical fume hood. If
vapor concentrations may
exceed exposure limits, a
NIOSH-approved respirator
with an organic vapor cartridge

is necessary.[5]

Prevents inhalation of harmful

vapors.

Footwear

Closed-toe, chemical-resistant

shoes.[5]

Protects feet from spills.

Experimental Protocol: Safe Handling Procedure

e Preparation and Engineering Controls:

o Ensure a certified chemical fume hood is operational and accessible.

o Verify that a safety shower and eyewash station are unobstructed and functional.[6]

o Remove all potential ignition sources from the work area, including open flames, hot

plates, and spark-producing equipment.[3][4][7]
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o Ensure all containers and transfer equipment are properly grounded and bonded to
prevent static discharge.[3][7]

e Handling the Chemical:

o

Don all required PPE as specified in the table above before handling the chemical.[3][7]

[e]

Use only non-sparking tools.[3][7]

o

Work with the smallest quantity of the chemical necessary for the experiment.

[¢]

Keep containers tightly closed when not in use.[3][4][7]

[¢]

Avoid inhalation of vapors and direct contact with skin and eyes.

Storage Protocol

» Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and bases.[5][6]

o Keep containers tightly sealed and clearly labeled.[3][4]
o Store in a designated flammable liquids cabinet.[5]
Disposal Plan

Waste Disposal Protocol

e Segregation and Collection:

o Collect all waste containing 3-Chloro-1-butyne in a designated, properly sealed, and
labeled hazardous waste container.

o Do not overfill the container; leave adequate headspace for vapor expansion.
e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name "3-
Chloro-1-butyne,” and list all components with their approximate percentages.
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e Disposal:

o Arrange for disposal through your institution's environmental health and safety (EHS)
office.

o Adhere to all local, state, and federal regulations for hazardous waste disposal.[3][4][5][7]

Emergency Response Workflow

Chemical Spill Personal Exposure Fire

Exposure Occurs

Evacuate Immediate Area Remove Contaminated Clothing Activate Fire Alarm
A A Y
. Rinse Affected Area
Alert Supervisor & EHS (Skin: 15 min, Eyes: 15 min) Evacuate the Lab

A\

Extinguish (only if trained & safe)

Control Ignition Sources Seek Immediate Medical Attention Use CO2, dry chemical, or foam

et Il R A EI e Provide SDS to Medical Personnel

(if trained and safe)

Click to download full resolution via product page

Caption: Emergency response workflow for 3-Chloro-1-butyne incidents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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